Cas no 1805934-52-4 (3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1805934-52-4
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4814521
• Update Time: 2025-06-08

3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-5(3-9)6(13)2-7(14-4)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： NVGIPQUMQMACST-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C)C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805934-52-4)

3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805934-52-4) is a highly versatile and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromomethyl, iodo, methyl, and trifluoromethoxy substituents on a pyridine ring, offers a wide range of potential applications in the development of novel therapeutic agents and chemical probes.

The molecular structure of 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy for its functional groups. The bromomethyl group can serve as a reactive handle for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of complex organic molecules. The iodo substituent is another key feature, as it can be readily replaced with other functional groups through various palladium-catalyzed reactions. The trifluoromethoxy group, known for its strong electron-withdrawing properties, imparts unique electronic and steric characteristics to the molecule, making it an attractive candidate for the design of potent and selective ligands.

In recent years, the study of 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine has been enriched by several groundbreaking research findings. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a scaffold for the development of inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical in various biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. By modulating these interactions, compounds derived from 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine could offer new therapeutic strategies.

An additional area of interest is the use of 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. The presence of the iodo substituent makes it an ideal candidate for radioisotope labeling, which is crucial for developing imaging agents that can provide detailed insights into biological processes at the molecular level. A recent publication in Bioorganic & Medicinal Chemistry Letters demonstrated the successful synthesis and evaluation of a radiolabeled derivative of this compound, showcasing its potential in diagnostic applications.

The synthetic accessibility of 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine has also been a focus of recent research. A study published in Organic Letters reported an efficient and scalable synthetic route to this compound using a combination of transition-metal-catalyzed cross-coupling reactions and selective functional group transformations. This synthetic methodology not only simplifies the preparation process but also enhances the overall yield and purity of the final product, making it more feasible for large-scale production.

Beyond its applications in medicinal chemistry and diagnostic imaging, 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine has shown promise in other areas of chemical research. For example, its unique electronic properties have been explored in the context of materials science, particularly in the development of functional organic materials with tunable electronic properties. A study published in Advanced Materials highlighted the use of this compound as a building block for constructing conductive polymers with enhanced stability and performance.

In conclusion, 3-(Bromomethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805934-52-4) is a multifaceted compound with significant potential across various scientific disciplines. Its structural complexity and functional versatility make it an invaluable tool for researchers aiming to develop novel therapeutic agents, diagnostic imaging agents, and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and treatment of complex diseases.